Cas no 89403-97-4 (Benzonitrile, 2-amino-4-chloro-3-nitro-)
89403-97-4 structure
Product Name:Benzonitrile, 2-amino-4-chloro-3-nitro-
CAS No:89403-97-4
MF:C7H4ClN3O2
MW:197.578559875488
CID:602025
PubChem ID:71323987
Update Time:2025-04-19
Benzonitrile, 2-amino-4-chloro-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-4-chloro-3-nitro-
- 2-amino-4-chloro-3-nitrobenzonitrile
- 89403-97-4
- DTXSID20753501
-
- Inchi: 1S/C7H4ClN3O2/c8-5-2-1-4(3-9)6(10)7(5)11(12)13/h1-2H,10H2
- InChI Key: ISQPCSNYJSABLQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C#N)C(=C1[N+](=O)[O-])N
Computed Properties
- Exact Mass: 196.9992041g/mol
- Monoisotopic Mass: 196.9992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 95.6Ų
Benzonitrile, 2-amino-4-chloro-3-nitro- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
89403-97-4 (Benzonitrile, 2-amino-4-chloro-3-nitro-) Related Products
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